Cas no 1526554-56-2 (1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1526554-56-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5797502
• PubChem ID: 82654272
• Update Time: 2025-06-23

1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one
• EN300-1825830
• 1526554-56-2
• SCHEMBL24443484

• Inchi： 1S/C9H12N2O2/c1-10-6-7(12)9-8(13-2)4-3-5-11-9/h3-5,10H,6H2,1-2H3
• InChI Key： KXWMGPYCWRWNIS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(CNC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one

Chemical Profile of 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1526554-56-2)

1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 1526554-56-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine core substituted with a methoxy group at the 3-position and an N-methylamino ethyl side chain, has garnered attention due to its structural features and potential biological activities. The presence of both electron-donating and electron-withdrawing groups in its structure makes it a versatile scaffold for further derivatization and exploration in medicinal chemistry.

The pyridine moiety is a cornerstone in modern drug design, owing to its prevalence in bioactive molecules. Its aromatic system provides stability while allowing for functionalization at various positions. In 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one, the methoxy group at the 3-position enhances solubility and influences electronic properties, making it amenable to interactions with biological targets. The secondary amine functionality at the other end of the molecule introduces basicity, which can be exploited for hydrogen bonding or salt formation, crucial for pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential therapeutic applications. The N-methylamino ethyl side chain in this molecule adds complexity, which can be leveraged to modulate binding affinity and selectivity. Studies have shown that similar structural motifs are prevalent in kinase inhibitors and other enzyme-targeting agents, suggesting that 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one may exhibit inhibitory activity against certain enzymes relevant to diseases such as cancer or inflammatory disorders.

In vitro assays have begun to explore the pharmacological profile of derivatives of this compound. Initial reports suggest that modifications to the methoxy group or the N-methylamino moiety can significantly alter biological activity. For instance, replacing the methylamino group with more complex amines could lead to enhanced binding to specific protein targets. Such findings align with broader trends in drug discovery, where structural diversity is harnessed to optimize potency and reduce off-target effects.

The synthesis of 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one presents an interesting challenge due to the need for precise functional group control. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it feasible to construct complex heterocycles like this one with high fidelity. Advances in flow chemistry have also enabled scalable production, which is critical for moving from academic research to industrial applications.

One particularly promising area of research involves using this compound as a building block for more complex molecules. By appending additional pharmacophores or linker groups, researchers can generate libraries of derivatives for high-throughput screening (HTS). This approach has been instrumental in identifying novel therapeutic agents and has spurred interest in synthesizing analogs of 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one.

The role of computational modeling cannot be overstated in modern drug discovery. Molecular docking studies have been employed to predict how this compound might interact with biological targets such as proteins or nucleic acids. These simulations provide insights into binding modes and can guide medicinal chemists toward optimizing potency and selectivity. Additionally, quantum mechanical calculations help elucidate electronic structures and reactivity patterns, further informing synthetic strategies.

As interest in precision medicine grows, compounds like 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one are being evaluated for their potential use in personalized therapies. Their structural features make them candidates for targeting specific genetic mutations or biomarkers associated with diseases. Ongoing clinical trials may eventually reveal whether derivatives of this compound show promise as therapeutic agents.

The environmental impact of synthesizing such compounds is also a consideration in contemporary research. Green chemistry principles are being applied to develop more sustainable methods for producing 1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one and its derivatives. This includes using biodegradable solvents, catalytic processes that minimize waste, and energy-efficient reaction conditions.

In conclusion,1-(3-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1526554-56-2) represents a compelling target for further research due to its structural complexity and potential biological activities. Its role as a scaffold for drug discovery underscores the importance of heterocyclic compounds in modern medicine. As computational tools and synthetic methodologies continue to evolve, expect more insights into how this molecule—and its derivatives—can contribute to addressing unmet medical needs.